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Compound of Interest

Compound Name: SJ572403

Cat. No.: B15586220

Application Notes and Protocols for SJ572403

Audience: Researchers, scientists, and drug development professionals.

Introduction:

SJ572403 is a small molecule inhibitor of p27Kip1, a key regulator of the cell cycle.[1] It
exhibits high specificity for the D2 subdomain of the p27 kinase inhibitory domain (KID) and
has been shown to disrupt the interaction between p27 and the Cdk2/cyclin A complex.[1] This
activity restores Cdk2 kinase function, suggesting a potential therapeutic application in contexts
where cell cycle progression is desired or where p27 is dysregulated. These notes provide
detailed protocols for the use of S3572403 in cell culture experiments to investigate its
biological activity.

Quantitative Data Summary

The following table summarizes the known quantitative data for S3572403.
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Parameter Value Description Reference
Binding affinity for the
Binding Affinity (Kd) 2.2mM D2 subdomain of p27-  [1]
KID.
Concentration range
for displacing p27-D2
Effective P J p-
) 10 uM -3 mM from Cdk2/cyclin A [1]
Concentration

and partially restoring
Cdk2 kinase activity.

Signaling Pathway

SJ572403 functions by inhibiting p27Kipl, which is an intrinsically disordered protein that

negatively regulates the cell cycle. Under normal conditions, p27Kip1l binds to and inhibits the
activity of cyclin-dependent kinase 2 (Cdk2)/cyclin A complexes, leading to cell cycle arrest at
the G1/S transition. By binding to the D2 subdomain of p27Kipl, S3572403 disrupts this
interaction, liberating Cdk2/cyclin A to phosphorylate its substrates (such as Retinoblastoma

protein, RDb), thereby promoting entry into the S phase and subsequent cell division.
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Action of SJ572403
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/product/b15586220?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/SJ572403.html
https://www.benchchem.com/product/b15586220#sj572403-experimental-protocol-for-cell-culture
https://www.benchchem.com/product/b15586220#sj572403-experimental-protocol-for-cell-culture
https://www.benchchem.com/product/b15586220#sj572403-experimental-protocol-for-cell-culture
https://www.benchchem.com/product/b15586220#sj572403-experimental-protocol-for-cell-culture
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15586220?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15586220?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

